![molecular formula C9H12N2O2 B3051871 N,N,2-Trimethyl-5-nitroaniline CAS No. 36714-84-8](/img/structure/B3051871.png)
N,N,2-Trimethyl-5-nitroaniline
Overview
Description
N,N,2-Trimethyl-5-nitroaniline is an intermediate in the synthesis of Roseoflavin, an analog known to compete with Riboflavin in Lactobacillus casei . It has a molecular weight of 180.2 and a molecular formula of C9H12N2O2 .
Synthesis Analysis
The synthesis of anilines like this compound often involves reactions such as direct nucleophilic substitution, nucleophilic substitution through aryne intermediates, and nitroarene reduction . These processes can involve various catalysts and reagents, and the specific methods can vary depending on the desired product .Molecular Structure Analysis
The molecular structure of this compound includes a nitro group (NO2) and a trimethylamine group (N(CH3)2) attached to a benzene ring . The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures .Chemical Reactions Analysis
The chemical reactions involving this compound can be complex and varied. For instance, the nitration of arenes and the reduction of nitroarenes are common reactions in the synthesis of anilines . The specific reactions would depend on the conditions and the presence of other reactants .Scientific Research Applications
Crystal Structure Analysis
N,N,2-Trimethyl-5-nitroaniline, as part of the trimethyl-nitroaniline family, contributes to the understanding of crystal structures. For instance, studies on similar compounds like 2,4,6-trimethyl-N-nitroaniline have revealed insights into the molecular arrangement and intermolecular interactions within crystals. These insights are essential for understanding the properties of materials and their potential applications in various industries (Kyzioł et al., 2007).
NMR Spectroscopy Applications
The compound's derivatives are valuable in nuclear magnetic resonance (NMR) spectroscopy. Research involving similar nitroaniline compounds, such as 2,6-dimethyl-3-nitroaniline, has contributed significantly to the advancement of high-resolution solid-state 13C NMR spectroscopy. These studies help in understanding the interactions and structures of complex organic molecules (Naito et al., 1982).
Synthesis of Benzimidazoles
This compound, through its related compounds, aids in the development of synthetic pathways for creating benzimidazoles. For instance, hydrogenation of N-substituted nitroanilines has been used to produce disubstituted benzimidazoles, which are valuable in pharmaceutical research (Hornberger et al., 2006).
Catalytic Reduction Research
Research on the catalytic reduction of nitroanilines, including compounds similar to this compound, helps in understanding the reduction processes of toxic environmental contaminants. Such studies are crucial for developing more efficient and environmentally friendly ways to handle pollutants (Naseem et al., 2017).
Development of Chromogenic Substrates
The structural properties of trimethyl-nitroaniline derivatives contribute to the design of chromogenic substrates used in biochemical assays. These substrates are instrumental in detecting enzymatic activities, which is crucial for various biological and medical research applications (Levine et al., 2008).
Polymer Science and Drug Delivery
This compound and its related compounds play a role in polymer science, particularly in designing polymers for drug delivery. Research in this field focuses on developing polymers with specific degradation properties, enhancing the efficacy of drug delivery systems (Duncan et al., 1983).
Safety and Hazards
Future Directions
The future directions for research on N,N,2-Trimethyl-5-nitroaniline could involve exploring its potential uses in various industries, given its role as an intermediate in the synthesis of Roseoflavin . Additionally, further studies could investigate its environmental impact, as well as methods for its safe handling and disposal .
Mechanism of Action
Mode of Action
It’s known that nitro compounds, in general, have a nitro group (-no2) that can participate in various chemical reactions . The nitro group in these compounds acts as a weak electron donor with respect to the nitro groups in the aromatic ring .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of chemical compounds. For instance, aniline and its derivatives, including nitroanilines, are suspected carcinogens and are highly toxic to aquatic life . Therefore, the environmental context is crucial when considering the action of N,N,2-Trimethyl-5-nitroaniline.
Properties
IUPAC Name |
N,N,2-trimethyl-5-nitroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-7-4-5-8(11(12)13)6-9(7)10(2)3/h4-6H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYNBHYLLYPVADZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30590767 | |
Record name | N,N,2-Trimethyl-5-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30590767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36714-84-8 | |
Record name | N,N,2-Trimethyl-5-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30590767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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